Cas no 24869-99-6 (Androstane-3,17-diol,17-(hydrogen sulfate), (3a,5a,17b)- (9CI))

Androstane-3,17-diol,17-(hydrogen sulfate), (3a,5a,17b)- (9CI) structure
24869-99-6 structure
Product Name:Androstane-3,17-diol,17-(hydrogen sulfate), (3a,5a,17b)- (9CI)
CAS No:24869-99-6
MF:C19H32O5S
MW:372.51938533783
CID:281384
PubChem ID:152682
Update Time:2025-04-19

Androstane-3,17-diol,17-(hydrogen sulfate), (3a,5a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androstane-3,17-diol,17-(hydrogen sulfate), (3a,5a,17b)- (9CI)
    • [(8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] hydrogen sulfate
    • AD Sulfate
    • Androstane-3,17-diol 17-sulfate
    • Androstane-3,17-diol 17-sulphate
    • 24869-99-6
    • Androstane-3,17-diol, 17-(hydrogen sulfate), (3alpha,5alpha,17beta)-
    • SCHEMBL3366449
    • 3-Hydroxyandrostan-17-yl hydrogen sulfate
    • Androstane-3,17-diol,17-(hydrogen sulfate),(3a,5a,17b)-(9ci)
    • DTXSID60947765
    • Inchi: 1S/C19H32O5S/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(24-25(21,22)23)19(15,2)10-8-16(14)18/h12-17,20H,3-11H2,1-2H3,(H,21,22,23)/t12?,13?,14-,15-,16-,17?,18-,19-/m0/s1
    • InChI Key: KWYNDVHEQWYGIL-CAHXEBCQSA-N
    • SMILES: S(=O)(=O)(O)OC1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(CC3CC[C@H]12)O

Computed Properties

  • Exact Mass: 372.19700
  • Monoisotopic Mass: 372.197
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 92.2Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.569
  • PSA: 92.21000
  • LogP: 4.65880
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